Cas no 90140-57-1 (3,4-Dimethoxy7-13C-benzoic Acid)

3,4-Dimethoxy7-13C-benzoic Acid is a stable isotope-labeled derivative of 3,4-dimethoxybenzoic acid, where the carbon-13 (13C) isotope is incorporated at the 7-position. This compound is primarily used as an internal standard or tracer in mass spectrometry and nuclear magnetic resonance (NMR) studies due to its isotopic purity and structural integrity. Its labeled position ensures minimal interference with molecular fragmentation patterns, enhancing analytical precision. The dimethoxy groups provide additional stability and solubility in organic solvents, making it suitable for metabolic and pharmacokinetic research. This labeled analog is valuable for quantitative analysis, isotope dilution techniques, and mechanistic studies in organic and medicinal chemistry.

3,4-Dimethoxy7-13C-benzoic Acid structure

90140-57-1 structure

Product Name:3,4-Dimethoxy7-13C-benzoic Acid

CAS No:90140-57-1

MF:₁₃CC₈H₁₀O₄

MW:183.166

CID:827077

Update Time:2025-06-08

3,4-Dimethoxy7-13C-benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3,4-DIMETHOXY[7-13C]-BENZOIC ACID
- <Carboxy-13C>Veratrumsaeure
- 3,4-Dimethoxy7-13C-benzoic Acid

3,4-Dimethoxy7-13C-benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D460664-10mg	3,4-Dimethoxy[7-13C]-benzoic Acid	90140-57-1		10mg	$ 150.00	2023-09-07
TRC	D460664-100mg	3,4-Dimethoxy[7-13C]-benzoic Acid	90140-57-1		100mg	$ 1183.00	2023-09-07

3,4-Dimethoxy7-13C-benzoic Acid Related Literature

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3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

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